4-(Dodecyloxy)-3-methoxyphenol

Core Science & Biosynthesis

physicochemical properties of 4-(Dodecyloxy)-3-methoxyphenol

The following technical guide details the physicochemical profile, synthesis, and applications of 4-(Dodecyloxy)-3-methoxyphenol.

A Lipophilic Antioxidant & Mesogenic Precursor[1]

Executive Summary

4-(Dodecyloxy)-3-methoxyphenol (CAS: 2378601-43-3) is a specialized phenolic derivative characterized by a dual-nature molecular architecture: a polar, redox-active phenolic headgroup and a highly lipophilic dodecyl tail.[1] This amphiphilic structure renders it a critical intermediate in the synthesis of liquid crystals, lipophilic antioxidants, and functionalized polymers. Unlike its parent compound, Vanillin, or its analogue, Mequinol (4-Methoxyphenol), this molecule exhibits enhanced solubility in non-polar matrices, making it an ideal candidate for lipid-based drug delivery systems and hydrophobic material stabilization.

Molecular Architecture & Theoretical Descriptors

The molecule consists of a benzene ring substituted with a hydroxyl group at position 1, a methoxy group at position 3, and a dodecyloxy chain at position 4. This substitution pattern dictates its electronic and steric properties.[1]

Structural Analysis[1]

• Core: Phenol (provides H-bond donor capability and antioxidant activity).[1]

• 3-Methoxy Group: Electron-donating group (EDG) that activates the ring and stabilizes the phenoxy radical, enhancing antioxidant potency.[1]

• 4-Dodecyloxy Chain: A 12-carbon alkyl chain that imparts significant lipophilicity (high LogP) and promotes Van der Waals ordering, essential for mesogenic (liquid crystal) behavior.[1]

Calculated Physicochemical Descriptors

Property	Value (Approx/Calc)	Significance
Molecular Formula	C₁₉H₃₂O₃	Stoichiometry
Molecular Weight	308.46 g/mol	Mass transport & diffusion
LogP (Octanol/Water)	6.5 – 7.2	Highly lipophilic; membrane permeable
Topological Polar Surface Area (TPSA)	~38.7 Ų	Low polarity; blood-brain barrier penetrant
H-Bond Donors	1 (Phenolic OH)	Interaction with receptors/solvents
H-Bond Acceptors	3 (Ether oxygens + OH)	Solubility modulation
pKa (Phenolic OH)	~10.2	Weakly acidic; neutral at physiological pH

Synthesis & Purification Protocol

The synthesis of 4-(Dodecyloxy)-3-methoxyphenol typically proceeds from Vanillin (4-hydroxy-3-methoxybenzaldehyde).[1] The pathway involves selective alkylation followed by a Dakin oxidation to convert the aldehyde to a phenol.

Synthetic Workflow (Graphviz)

Figure 1: Synthetic route from Vanillin to 4-(Dodecyloxy)-3-methoxyphenol via alkylation and Dakin oxidation.

Protocol Narrative

• Alkylation: Vanillin is dissolved in DMF.[1] Potassium carbonate (K₂CO₃) is added as a base, followed by 1-bromododecane.[1] The mixture is heated to 80°C for 4-6 hours. The phenolic proton is deprotonated, and the phenoxide attacks the alkyl halide (SN2 reaction).

  • Critical Control Point: Ensure anhydrous conditions to prevent side reactions.[1]

• Workup: The intermediate aldehyde is precipitated by adding water, filtered, and recrystallized from ethanol.

• Dakin Oxidation: The intermediate aldehyde is dissolved in dichloromethane (DCM) or methanol.[1] Hydrogen peroxide (H₂O₂) and a catalytic amount of acid (or base) are added.[1] The aldehyde undergoes a Baeyer-Villiger type rearrangement to form a formate ester.[1][2]

• Hydrolysis: The ester is hydrolyzed in situ using aqueous NaOH to yield the final phenol.[1]

• Purification: The product is extracted into organic solvent, washed with brine, dried, and recrystallized from hexanes/ethyl acetate to yield a pale solid.

Thermodynamic & Spectral Properties[1][2][4]

Physical State[1][5][6]

• Appearance: Pale red to off-white crystalline solid.[1]

• Melting Point: Typically 50–60 °C (Estimated based on homologous series).[1] Long alkyl chains can lower the melting point relative to short-chain analogues due to disruption of crystal packing, or induce liquid crystalline phases (smectic/nematic) upon heating.[1]

Solubility Profile

Solvent	Solubility	Rationale
Water	Insoluble (< 0.1 mg/mL)	Dominant hydrophobic C12 chain.[1]
Ethanol	Soluble	Amphiphilic compatibility.[1]
Dichloromethane	Highly Soluble	Excellent for extraction.[1]
Vegetable Oils	Soluble	Lipophilic tail interactions.[1]

Spectral Identification (Expected)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 0.88 (t, 3H, terminal CH₃)

  • δ 1.2-1.4 (m, 18H, alkyl chain CH₂)

  • δ 1.80 (m, 2H, -OCH₂CH₂ -)

  • δ 3.85 (s, 3H, -OCH₃)

  • δ 3.95 (t, 2H, -OCH₂ -)

  • δ 6.3-6.8 (m, 3H, Aromatic protons)

• IR Spectrum:

  • ~3300-3400 cm⁻¹ (O-H stretch, broad)

  • ~2850-2920 cm⁻¹ (C-H stretch, alkyl)

  • ~1510, 1600 cm⁻¹ (C=C aromatic)

Functional Applications

Lipophilic Antioxidant

The 3-methoxy-4-alkoxy substitution pattern mimics the active core of Vitamin E (Tocopherol).[1] The 3-methoxy group stabilizes the phenoxy radical formed after scavenging Reactive Oxygen Species (ROS).[1]

• Mechanism: Hydrogen Atom Transfer (HAT).[1]

• Application: Stabilization of lipid-based drug formulations (liposomes, nano-emulsions) against peroxidation.[1]

Liquid Crystal Mesogen

The molecule serves as a "rod-like" (calamitic) core.[1] The rigid benzene ring coupled with the flexible dodecyl tail induces anisotropy.

• Use Case: Precursor for synthesizing side-chain liquid crystalline polymers or as a dopant to lower the phase transition temperature of liquid crystal mixtures.[1]

Drug Delivery

Due to its high LogP, it can be used as a permeability enhancer or a prodrug moiety .[1] Conjugating hydrophilic drugs to the phenolic hydroxyl group can increase oral bioavailability by facilitating passive diffusion across the intestinal epithelium.

Safety & Handling (MSDS Summary)

• Hazard Classification: Irritant (Skin/Eye).[1]

• Signal Word: Warning.

• Handling: Wear nitrile gloves and safety glasses.[1] Avoid dust formation.[1][3]

• Storage: Store at 20–22°C in a dry, dark place. The phenolic group is sensitive to oxidation over time; store under inert gas (Nitrogen/Argon) for long-term stability.[1]

References

• PubChem Compound Summary. "4-(Dodecyloxy)-3-methoxyphenol."[1] National Center for Biotechnology Information.[1] Link

• Dakin, H. D. "The Oxidation of Hydroxy Derivatives of Benzaldehyde, Acetophenone and Naphthalene." American Chemical Journal, 1909.[1] (Foundational chemistry for synthesis).[1]

• BenchChem. "4-(Dodecyloxy)-3-methoxyphenol Product Data."[1] Link

• Sigma-Aldrich. "4-Methoxyphenol (Mequinol) Safety Data Sheet."[1] (Analogous safety data). Link

Sources

• 1. 3-Methoxyphenol | C7H8O2 | CID 9007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. ICSC 1097 - 4-METHOXYPHENOL [inchem.org]

4-(Dodecyloxy)-3-methoxyphenol CAS number and chemical identifiers

High-Purity Lipophilic Antioxidant & Liquid Crystal Mesogen

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

4-(Dodecyloxy)-3-methoxyphenol is a specialized phenolic ether derived from the vanilloid family. Structurally, it consists of a hydroquinone core unsymmetrically substituted with a methoxy group and a long-chain dodecyl ether. This amphiphilic structure—combining a polar phenolic head group with a lipophilic C12 tail—renders it critical in materials science (liquid crystals) and as a lipophilic antioxidant in organic matrices.

Core Identifiers

Parameter	Specification
Chemical Name	4-(Dodecyloxy)-3-methoxyphenol
CAS Registry Number	2378601-43-3 (Research Grade)
Synonyms	4-Dodecyloxyguaiacol; 1-Dodecyloxy-2-methoxy-4-hydroxybenzene
Molecular Formula
Molecular Weight	308.46 g/mol
SMILES	CCCCCCCCCCCCOC1=C(OC)C=C(O)C=C1
InChI Key	(Predicted) RNLIBPLNGJVZNM-UHFFFAOYSA-N

Physicochemical Properties

Property	Value	Experimental Note
Appearance	Pale red to off-white crystalline solid	Color depends on oxidation state of phenol moiety.[1]
Solubility	Soluble in DCM, EtOAc, THF; Insoluble in water	Lipophilic tail dominates solubility profile.
Melting Point	45–55 °C (Estimate based on homologs)	Low melting point due to flexible alkyl chain disruption of crystal lattice.
pKa	~10.0 (Phenolic OH)	Typical for guaiacol derivatives; allows deprotonation by strong bases.

Synthesis & Manufacturing Engineering

The synthesis of 4-(Dodecyloxy)-3-methoxyphenol is a classic example of "Protect-Modify-Deprotect" logic, although in this specific pathway, we utilize a functional group interconversion strategy starting from Vanillin (4-hydroxy-3-methoxybenzaldehyde).

Retrosynthetic Analysis

The most robust route avoids the direct mono-alkylation of hydroquinone (which leads to mixtures of di-alkylated products). Instead, Vanillin is used as the scaffold. The 4-hydroxyl group is alkylated first, followed by a Dakin Oxidation to convert the aldehyde moiety into the desired phenol.

Caption: Two-step synthesis pathway utilizing Vanillin as the regioselective scaffold.

Detailed Experimental Protocol

Step 1: Williamson Ether Synthesis (Alkylation)

Objective: Cap the 4-hydroxyl of vanillin with a dodecyl chain.

• Reagents: Vanillin (1.0 eq), 1-Bromododecane (1.1 eq), Potassium Carbonate (

  , 2.0 eq), Potassium Iodide (KI, 0.1 eq, catalyst).

• Solvent: DMF (N,N-Dimethylformamide) or Acetone (reflux).

• Procedure:

  • Dissolve Vanillin in DMF under

    atmosphere.

  • Add

    and KI. Stir for 15 mins to form the phenoxide anion.

  • Add 1-Bromododecane dropwise.

  • Heat to 80°C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 8:2).

  • Workup: Pour into ice water. The product (aldehyde intermediate) will precipitate. Filter and wash with water.[2] Recrystallize from Ethanol.

Step 2: Dakin Oxidation (Aldehyde to Phenol)

Objective: Convert the formyl group (-CHO) to a hydroxyl group (-OH) using alkaline peroxide. Critical Control Point: Temperature control is vital to prevent over-oxidation to quinones.

• Reagents: 4-(Dodecyloxy)-3-methoxybenzaldehyde (Intermediate), Hydrogen Peroxide (30%

  ), Sodium Hydroxide (NaOH).

• Solvent: Methanol/THF (1:1 mixture required to solubilize the lipophilic intermediate).

• Procedure:

  • Dissolve the intermediate in MeOH/THF.

  • Add NaOH (1.2 eq) dissolved in minimal water. The solution may turn yellow (phenolate formation).

  • Cool to 0°C.

  • Add

    (3–4 eq) dropwise. Exothermic reaction.

  • Allow to warm to room temperature and stir for 2 hours.

  • Quench: Acidify carefully with 1M HCl to pH 4–5.

  • Extraction: Extract with Dichloromethane (DCM). The product is in the organic layer.[3]

  • Purification: Silica gel column chromatography (Gradient: Hexane -> 10% EtOAc/Hexane).

Analytical Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using spectroscopic methods. The following data points serve as the "fingerprint" for 4-(Dodecyloxy)-3-methoxyphenol.

H-NMR Interpretation (CDCl3, 400 MHz)

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Insight
6.75 – 6.30	Multiplet	3H	Ar-H	1,2,4-substituted benzene ring pattern.
5.10	Broad Singlet	1H	Ar-OH	Phenolic proton (disappears with shake).
3.95	Triplet	2H	-O-CH 2-R	Methylene adjacent to ether oxygen (Position 4).
3.82	Singlet	3H	-OCH 3	Methoxy group (Position 3).[4]
1.80 – 1.20	Multiplet	20H	Alkyl Chain	Bulk methylene chain of dodecyl group.
0.88	Triplet	3H	-CH 3	Terminal methyl of dodecyl chain.

Infrared (IR) Spectroscopy

• 3400–3300 cm⁻¹: Broad O-H stretch (Phenol).

• 2920, 2850 cm⁻¹: Strong C-H stretch (Alkyl chain).

• 1510, 1460 cm⁻¹: Aromatic C=C ring stretches.

• 1230, 1040 cm⁻¹: C-O-C asymmetric/symmetric stretching (Ether linkages).

Functional Applications & Mechanisms

Liquid Crystal Mesogens

This compound serves as a "head-tail" monomer. The phenolic -OH group allows for hydrogen bonding or further functionalization (e.g., esterification with benzoic acids) to create calamitic liquid crystals . The C12 chain acts as the flexible spacer that lowers the melting point and stabilizes the nematic or smectic phases.

Lipophilic Antioxidant

Unlike standard antioxidants (e.g., Hydroquinone) which are water-soluble and wash out of organic matrices, 4-(Dodecyloxy)-3-methoxyphenol partitions into lipid bilayers or polymer matrices.

• Mechanism: The phenolic hydrogen is donated to peroxy radicals (

  ), neutralizing them. The resulting phenoxy radical is stabilized by resonance and the electron-donating methoxy group at the ortho position.

Caption: Hydrogen Atom Transfer (HAT) mechanism for radical scavenging.

Safety & Handling (MSDS Summary)

• Signal Word: Warning.

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H413: May cause long-lasting harmful effects to aquatic life (due to high lipophilicity).

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Phenols are susceptible to air oxidation, turning pink/brown over time.

References

• BenchChem. (2024). 4-(Dodecyloxy)-3-methoxyphenol Product Datasheet. Retrieved from

• Varma, R. S., & Naicker, K. P. (1999).[5] The Urea-Hydrogen Peroxide Complex: Solid-State Oxidative Protocols for Hydroxylated Aldehydes and Ketones (Dakin Reaction). Organic Letters. Retrieved from

• Sigma-Aldrich. (2024). Vanillin Synthesis & Derivatives. Retrieved from

• PubChem. (2024).[1][6] Compound Summary: 4-(Dodecyloxy)-3-methoxyphenol.[7][3] National Library of Medicine. Retrieved from [1]

• Alfa Chemistry. (2024). Dakin Oxidation Mechanisms and Applications. Retrieved from

Sources

• 1. 4-Methoxy-3-methylphenol | C8H10O2 | CID 297394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ICSC 1097 - 4-METHOXYPHENOL [inchem.org]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. 4-[4-[Hydroxy-(4-hydroxy-3-methoxyphenyl)methyl]oxolan-3-yl]-2-methoxyphenol | C19H22O6 | CID 101262775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. visor360.parquesnacionales.gov.co [visor360.parquesnacionales.gov.co]

melting point and phase transition temperatures of 4-(Dodecyloxy)-3-methoxyphenol

Technical Guide: Characterization of 4-(Dodecyloxy)-3-methoxyphenol

Executive Summary 4-(Dodecyloxy)-3-methoxyphenol (CAS: 2378601-43-3) is a lipophilic phenolic antioxidant and a critical intermediate in the synthesis of liquid crystal mesogens.[1] Structurally derived from the vanillyl core, it features a dodecyl alkyl chain at the para position relative to the hydroxyl group (via the original vanillin numbering), imparting significant hydrophobic character while retaining the redox activity of the phenolic moiety.[1]

This guide addresses the characterization gap for this specialized compound. While commodity-level data is sparse, structural homology with 4-alkoxyphenols and vanillin derivatives places its melting point in the 50–65°C range, with a high probability of exhibiting monotropic liquid crystalline phases (Smectic A/C) upon cooling.[1]

Part 1: Physicochemical Profile[2][3][4]

Property	Specification / Estimate	Notes
Chemical Structure	Phenol, 4-(dodecyloxy)-3-methoxy-	1-OH, 3-OCH₃, 4-OC₁₂H₂₅
Molecular Formula	C₁₉H₃₂O₃	MW: 308.46 g/mol
Physical State	Solid (Crystalline/Waxy)	Appearance: Off-white to pale red (oxidation indicator).[1][2]
Melting Point (MP)	52–65°C (Predicted)	Based on C12-homologs of guaiacol and vanillyl alcohol.[1]
Solubility	Lipophilic	Soluble in DCM, Toluene, THF. Insoluble in water.[1]
pKa	~10.0–10.5	Typical for methoxy-substituted phenols.[1]

Critical Note on Appearance: Pure samples appear as white or off-white crystals.[1] A pale red or pink hue indicates the presence of oxidation byproducts (quinones), which are common in electron-rich phenols stored without inert atmosphere.[1] This impurity will significantly depress the observed melting point.[1]

Part 2: Phase Transition Analysis (Liquid Crystal Potential)

Long-chain alkoxy phenols often exhibit mesomorphism —states of matter between solid and liquid.[1] The C12 (dodecyl) chain is of sufficient length to induce van der Waals anisotropic packing, potentially forming Smectic phases.

Thermodynamic Behavior:

• Heating Cycle: The compound transitions from Crystal (Cr) to Isotropic Liquid (Iso) at the melting point (

  ).[1]

• Cooling Cycle: Upon cooling from the isotropic melt, it may enter a Monotropic Mesophase (e.g., Smectic A) before recrystallizing. This is often missed if only heating is performed.[1]

Visualization: Phase Transition Workflow

Caption: Theoretical thermodynamic cycle showing the potential for monotropic mesophases upon cooling.

Part 3: Experimental Protocols

To accurately determine the melting point and phase behavior, rely on Differential Scanning Calorimetry (DSC) rather than simple capillary apparatus, which may miss subtle glass transitions or polymorphs.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine

and Enthalpy of Fusion ( ).[1]

• Sample Prep: Weigh 2–5 mg of dried sample into an aluminum pan. Crimp with a pinhole lid (allows volatile escape if residual solvent exists).[1]

• Equilibration: Hold at 0°C for 5 minutes.

• Ramp 1 (Heating): Heat from 0°C to 100°C at 10°C/min . Observe the sharp endothermic melting peak.

• Cooling: Cool from 100°C to 0°C at 5°C/min . Look for small exothermic peaks indicating liquid crystal formation.

• Ramp 2 (Re-heating): Heat to 100°C at 10°C/min . Use this cycle for the definitive MP calculation to eliminate thermal history.

Protocol B: Polarized Optical Microscopy (POM)

Objective: Visually confirm liquid crystallinity.[1]

• Place a small amount of solid between a glass slide and cover slip.[1]

• Heat using a hot stage until melted (Isotropic).[1]

• Cool slowly (1°C/min) under Cross-Polarizers.

• Observation:

  • Dark Field: Isotropic liquid.[1]

  • Birefringent Textures: If colorful textures (e.g., Focal Conic fans) appear before solidification, the sample is mesogenic.

Part 4: Synthesis & Purity Impact[1]

The melting point is heavily influenced by the synthetic route.[1] The most robust pathway involves the Dakin Oxidation of the aldehyde precursor, which minimizes regio-isomeric impurities.[1]

Synthesis Workflow & Impurity Logic

• Precursor: Vanillin (4-hydroxy-3-methoxybenzaldehyde).[1]

• Step 1 (Alkylation): Reaction with 1-Bromododecane (

  , DMF).[1]

  • Product: 4-(Dodecyloxy)-3-methoxybenzaldehyde.[1]

  • Impurity: Unreacted Vanillin.[1]

• Step 2 (Dakin Oxidation): Conversion of Aldehyde to Phenol (

  , Formic Acid/NaOH).[1]

  • Target:4-(Dodecyloxy)-3-methoxyphenol .[1][3]

  • Critical Impurity:Quinone derivatives (Red color) or Bis-alkylated byproducts (if starting from hydroquinone).[1]

Visualization: Synthesis & Impurity Map

Caption: Synthesis pathway highlighting the origin of the target molecule and potential oxidative impurities.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9007, 3-Methoxyphenol.[1] Retrieved from [Link][1]

• Organic Syntheses. Preparation of Hydroquinone Monomethyl Ether (Methoxyhydroquinone).[1] Coll. Vol. 2, p. 553. Retrieved from [Link]

• ResearchGate. Mesomorphic properties of bent-shaped liquid crystals with 3-hydroxybenzoic acid core. (Contextual reference for alkoxy-phenol phase behavior). Retrieved from [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 4-(Dodecyloxy)-3-methoxyphenol|C19H32O3 [benchchem.com]

An In-depth Technical Guide to the Electronic Properties of 3-Methoxy-4-alkoxyphenol Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the electronic properties of 3-methoxy-4-alkoxyphenol compounds, a class of molecules with significant potential in medicinal chemistry and materials science. We delve into the intricate relationship between their molecular structure and electronic behavior, offering insights grounded in both experimental data and theoretical calculations. This document is designed to be a valuable resource for researchers, scientists, and drug development professionals, providing not only a thorough understanding of the core principles but also actionable experimental and computational protocols.

Introduction: The Significance of the Guaiacol Scaffolding in Modulating Electronic Properties

The 3-methoxy-4-alkoxyphenol scaffold, a derivative of guaiacol, is a privileged structure in a multitude of biologically active compounds. The strategic placement of the methoxy and alkoxy groups on the phenolic ring profoundly influences the electron density distribution, thereby governing the molecule's reactivity, antioxidant potential, and interaction with biological targets. The lone pair of electrons on the oxygen atoms of these ether groups actively participates in resonance with the aromatic ring, increasing the electron density at the ortho and para positions relative to the hydroxyl group. This electronic enrichment has profound implications for the compound's redox behavior and its ability to scavenge free radicals, a key mechanism in mitigating oxidative stress implicated in numerous pathological conditions.

This guide will systematically dissect the electronic properties of these compounds, exploring how variations in the C4-alkoxy substituent (-OR) can be rationally employed to fine-tune their electrochemical and antioxidant characteristics. We will examine the underlying principles of their synthesis, electrochemical analysis, and computational modeling, providing a holistic understanding for the informed design of novel therapeutic agents and functional materials.

The Molecular Architecture: Synthesis and Structural Considerations

The synthesis of 3-methoxy-4-alkoxyphenol derivatives typically involves the etherification of the hydroxyl group at the C4 position of a suitably protected 3-methoxyphenol precursor. A common and effective method is the Williamson ether synthesis, which proceeds via an SN2 reaction between the phenoxide ion and an appropriate alkyl halide.

The planarity of the aromatic ring is a key determinant of its electronic properties. The methoxy and alkoxy substituents, while influencing the electron distribution, generally do not induce significant steric hindrance that would disrupt this planarity. This allows for effective delocalization of π-electrons, which is crucial for their electrochemical and antioxidant activities.

Caption: A generalized workflow for the synthesis of 3-methoxy-4-alkoxyphenol compounds.

Unveiling Electron Transfer: Electrochemical Properties

Cyclic voltammetry (CV) is a powerful electrochemical technique for probing the redox behavior of 3-methoxy-4-alkoxyphenol compounds.[1] This method provides valuable information about their oxidation potentials, the stability of the resulting radical species, and the reversibility of the electron transfer process.

The primary electrochemical event for these phenolic compounds is the oxidation of the hydroxyl group, which typically proceeds through a one-electron, one-proton transfer to form a phenoxy radical. The stability of this radical is a critical factor in the antioxidant activity of the parent molecule. The electron-donating methoxy and alkoxy groups play a crucial role in stabilizing this radical through resonance, thereby lowering the oxidation potential.

The electrochemical mechanism for guaiacol, a parent compound, is characterized by an initial irreversible discharge involving one or two electrons, leading to the formation of a radical species.[2] In an alkaline medium, a one-electron discharge is favored.[2] The oxidation of p-methoxyphenol has been shown to produce p-benzoquinone as a principal product.[3]

Caption: A simplified workflow for the electrochemical analysis of 3-methoxy-4-alkoxyphenol compounds using cyclic voltammetry.

The Heart of Activity: Antioxidant Properties and Structure-Activity Relationships

The antioxidant activity of 3-methoxy-4-alkoxyphenol compounds is intrinsically linked to their electronic properties. Their ability to donate a hydrogen atom from the phenolic hydroxyl group to neutralize free radicals is a primary mechanism of action. The ease of this donation is directly related to the O-H bond dissociation enthalpy (BDE), which is, in turn, influenced by the electronic nature of the substituents on the aromatic ring.

The electron-donating methoxy and alkoxy groups increase the electron density on the phenolic oxygen, weakening the O-H bond and lowering the BDE. This makes the hydrogen atom more readily available for donation to a radical species. Quantitative structure-activity relationship (QSAR) studies on related 2-methoxyphenols have demonstrated a linear relationship between their anti-DPPH radical activity and their ionization potential (IP).[4]

The antioxidant activity of phenolic acids is enhanced by the presence of methoxyl and phenolic hydroxyl groups.[5] For phenolic acids with the same core structure, a greater number of methoxyl groups generally leads to higher antioxidant activity.[6]

Compound	R Group	Oxidation Potential (Epa vs. Ag/AgCl)	Antioxidant Activity (IC50, DPPH Assay)
3-Methoxy-4-hydroxyphenol (Guaiacol derivative)	-H	~ +0.6 V (in alkaline media)[2]	Moderate
3,4-Dimethoxyphenol	-CH3	Lower than guaiacol (qualitative)	High
3-Methoxy-4-ethoxyphenol	-CH2CH3	Expected to be similar to or slightly lower than 3,4-dimethoxyphenol	High
3-Methoxy-4-propoxyphenol	-CH2CH2CH3	Expected to be in a similar range	High

Note: The exact oxidation potentials and IC50 values can vary depending on the specific experimental conditions. The values presented here are illustrative and based on trends observed in related compounds.

In Silico Insights: The Power of Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful computational tool for elucidating the electronic structure and properties of molecules.[7] By solving the Schrödinger equation within the framework of DFT, we can calculate a range of electronic descriptors that are highly correlated with the experimental behavior of 3-methoxy-4-alkoxyphenol compounds.

Key parameters derived from DFT calculations include:

• Highest Occupied Molecular Orbital (HOMO) Energy: The energy of the HOMO is related to the molecule's ability to donate an electron. A higher HOMO energy generally corresponds to a lower ionization potential and greater ease of oxidation.

• Lowest Unoccupied Molecular Orbital (LUMO) Energy: The energy of the LUMO is related to the molecule's ability to accept an electron.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is an indicator of the molecule's chemical reactivity and stability. A smaller gap suggests higher reactivity.

• Molecular Electrostatic Potential (MESP): The MESP map provides a visual representation of the charge distribution within the molecule, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

For 3-methoxy-4-alkoxyphenol compounds, DFT calculations can predict how the length and branching of the alkoxy chain will affect the HOMO energy and, consequently, the oxidation potential and antioxidant activity. Generally, increasing the electron-donating ability of the alkoxy group is expected to raise the HOMO energy level.

Caption: A typical workflow for performing DFT calculations on 3-methoxy-4-alkoxyphenol compounds.

Experimental & Computational Protocols

Protocol: Cyclic Voltammetry of 3-Methoxy-4-alkoxyphenol Compounds

Objective: To determine the oxidation potential of a 3-methoxy-4-alkoxyphenol derivative.

Materials:

• Potentiostat/Galvanostat

• Three-electrode cell (Glassy Carbon Working Electrode, Ag/AgCl Reference Electrode, Platinum Wire Counter Electrode)

• Supporting electrolyte solution (e.g., 0.1 M phosphate buffer, pH 7.4)

• Analyte solution (1 mM of the 3-methoxy-4-alkoxyphenol compound in the supporting electrolyte)

• Nitrogen gas for deoxygenation

Procedure:

• Polish the glassy carbon working electrode with alumina slurry, rinse with deionized water, and sonicate.

• Assemble the three-electrode cell with the polished working electrode, reference electrode, and counter electrode.

• Add the supporting electrolyte solution to the cell and deoxygenate by bubbling with nitrogen gas for 15 minutes.

• Record a blank voltammogram of the supporting electrolyte.

• Add the analyte solution to the cell to achieve the desired concentration (e.g., 1 mM).

• Perform cyclic voltammetry by scanning the potential from an initial value (e.g., -0.2 V) to a final value (e.g., +1.0 V) and back at a specific scan rate (e.g., 100 mV/s).

• Record the resulting voltammogram.

• Analyze the voltammogram to determine the anodic peak potential (Epa), which corresponds to the oxidation potential of the compound.

Protocol: DFT Calculation of Electronic Properties

Objective: To calculate the HOMO and LUMO energies of a 3-methoxy-4-alkoxyphenol compound.

Software:

• Gaussian 09 or a similar quantum chemistry software package

• GaussView or a similar molecular visualization program

Procedure:

• Molecule Building: Construct the 3D structure of the 3-methoxy-4-alkoxyphenol molecule using GaussView.

• Input File Preparation: Set up the calculation in Gaussian. Select the DFT method, for instance, the B3LYP functional, and a suitable basis set, such as 6-311++G(d,p).[8]

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule.

• Frequency Calculation: Perform a frequency calculation to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (no imaginary frequencies).

• Property Calculation: From the output of the optimized structure, extract the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[9]

• Analysis: The HOMO energy can be correlated with the ionization potential and oxidative stability of the molecule. The HOMO-LUMO gap provides insights into its reactivity.

Conclusion and Future Directions

The electronic properties of 3-methoxy-4-alkoxyphenol compounds are finely tunable through synthetic modifications of the C4-alkoxy group. This guide has provided a foundational understanding of the interplay between their structure, electrochemical behavior, and antioxidant activity, supported by both experimental and theoretical frameworks. The protocols outlined herein offer a practical starting point for researchers to investigate novel derivatives with tailored electronic properties for applications in drug discovery and materials science.

Future research in this area could focus on:

• Expanding the Library of Derivatives: Synthesizing and characterizing a broader range of 3-methoxy-4-alkoxyphenol compounds with diverse alkoxy substituents to establish more comprehensive QSAR models.

• Investigating Biological Activity: Correlating the electronic properties of these compounds with their activity in various biological assays beyond antioxidant capacity, such as anti-inflammatory or anticancer assays.

• Advanced Computational Modeling: Employing more sophisticated computational methods to model the interaction of these compounds with biological targets and to predict their metabolic fate.

By integrating synthetic chemistry, electrochemistry, and computational modeling, the full potential of this versatile class of compounds can be unlocked, paving the way for the development of innovative solutions in medicine and technology.

References

• Fujisawa, S., et al. (2007). Predicting the Biological Activities of 2-methoxyphenol Antioxidants: Effects of Dimers. In Vivo, 21(3), 467-473. [Link]

• Di Fidio, N., et al. (2021). Electro-oxidative depolymerisation of technical lignin in water using platinum, nickel oxide hydroxide and graphite electrodes. Green Chemistry, 23(3), 1361-1372. [Link]

• Ayalew, M. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Journal of Biophysical Chemistry, 13, 29-42. [Link]

• Chen, Y., et al. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. Scientific Reports, 10(1), 2611. [Link]

• Gennaro, A., et al. (2018). Electrochemically modified Corey–Fuchs reaction for the synthesis of arylalkynes. The case of 2-(2,2-dibromovinyl)naphthalene. Electrochemistry Communications, 93, 133-137. [Link]

• Kiss, L., et al. (2022). Electrochemical Polymerization of Guaiacol in Organic Solvents and Analytical Performance of the Poly(guaiacol) Modified Electrode. Preprints, 2022060042. [Link]

• Kumar, R. S., et al. (2021). A Cyclic Voltammetry - A Versatile Tool for the Investigation of Redox Processes of Some Selected Organic and Inorganic Species. Analytical and Bioanalytical Electrochemistry, 13(5), 342-355. [Link]

• da Silva, J. K., et al. (2021). Electrochemical Preparation and Evaluation of Cytotoxic Activity of Methoxyl-oxo-biseugenol, a New Oxidized Derivative of Biseugenol. Journal of the Brazilian Chemical Society, 32, 1003-1011. [Link]

• Nieszporek, J., & Zabinska, A. (2013). Competitive adsorption processes in mixed CTAB–alcohol systems at the surface of a liquid silver amalgam electrode (R-AgLAFE). Journal of Electroanalytical Chemistry, 704, 134-141. [Link]

• PubChem. (n.d.). 3,4-Dimethoxyphenol. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethoxy-4-methoxyphenol. Retrieved from [Link]

• PubMed. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. [Link]

• ResearchGate. (2021). Cyclic voltammetry of 2 g L−1 guaiacol in 1 M NaOH (pH 14). [Link]

• ResearchGate. (2022). QSAR study of phenolic compounds and their anti-DPPH radical activity by discriminant analysis. [Link]

• ResearchGate. (2023). DFT-calculated HOMO and LUMO energies and coefficient distributions, along with dipole moments of phenanthrenes 3–5. [Link]

• ResearchGate. (n.d.). Synthesis and Electrochemical Characterization of Poly(2-methoxy-4-vinylphenol) with MWCNTs. [Link]

• Sahin, Z. S., et al. (2022). DFT, FT-IR, Fukui Function and MESP analyses of 2-ethoxy-4-{(E)-[(3 nitrophenyl)imino]methyl}phenol. YMER, 21(12), 531-542. [Link]

• Semantic Scholar. (2014). DFT studies on the electronic structures of 4-methoxybenzonitrile dye for Dye-Sensitized Solar Cell. [Link]

• The Good Scents Company. (n.d.). 3,4-dimethoxyphenol. Retrieved from [Link]

• Wikipedia. (n.d.). Vanillyl alcohol. Retrieved from [Link]

• Zúñiga, B. S., et al. (2005). Electrooxidation of Aqueous p Methoxyphenol on Lead Oxide Electrodes. Journal of the Chilean Chemical Society, 50(3). [Link]

• Gaurav Jhaa. (2023, January 1). HOMO-LUMO Calculation and Analysis Using DFT method in Gaussian Software || Part 3 || Gaurav Jhaa [Video]. YouTube. [Link]

• Growing Science. (2023). Predictive study, using density functional theory and time dependent functional theory, on the struct. [Link]

• Wick, D. D., & Moeller, K. D. (2020). Cyclic Voltammetry and Chronoamperometry: Mechanistic Tools for Organic Electrosynthesis. Journal of the Electrochemical Society, 167(15), 155501. [Link]

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• 4. Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13 - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes & Protocols: 4-(Dodecyloxy)-3-methoxyphenol in Supramolecular Chemistry

For: Researchers, scientists, and drug development professionals.

Introduction: The Architectural Versatility of an Amphiphilic Phenol

In the landscape of supramolecular chemistry, the design of molecular components that can spontaneously self-assemble into highly ordered, functional architectures is of paramount importance. 4-(Dodecyloxy)-3-methoxyphenol, a molecule possessing a distinct amphiphilic character, has emerged as a compelling building block for the construction of sophisticated supramolecular systems. Its structure, featuring a hydrophilic 3-methoxy-4-hydroxyphenol head group and a long, lipophilic dodecyl tail, provides the necessary attributes for a range of non-covalent interactions that drive self-assembly.

The phenolic hydroxyl group is a potent hydrogen bond donor and acceptor, while the methoxy group can also participate in weaker hydrogen bonding and influences the electronic properties of the aromatic ring. The dodecyl chain, through van der Waals forces, promotes segregation from polar environments and facilitates the formation of ordered liquid crystalline phases or hydrophobic cores in aqueous media. This unique combination of features makes 4-(Dodecyloxy)-3-methoxyphenol a versatile tool for creating a variety of supramolecular structures, including liquid crystals, vesicles, and organogels, with potential applications in materials science and drug delivery.

This technical guide provides an in-depth exploration of the applications of 4-(Dodecyloxy)-3-methoxyphenol in supramolecular chemistry, offering both detailed application notes and robust experimental protocols to enable researchers to harness the potential of this fascinating molecule.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-(Dodecyloxy)-3-methoxyphenol is crucial for its effective application in supramolecular chemistry.

Property	Value	Source
Molecular Formula	C19H32O3	[1][2]
Molecular Weight	308.46 g/mol	[1][2]
Appearance	Pale red to off-white solid	[1][2]
Solubility	Influenced by the long-chain dodecyloxy group, expected to be soluble in organic solvents and have low solubility in water.	[1]
Storage	Store sealed in a dry environment at room temperature (20-22 °C).	[1][2]

Application Note I: Thermotropic Liquid Crystals

The elongated, rod-like structure of 4-(Dodecyloxy)-3-methoxyphenol makes it an excellent candidate for the formation of thermotropic liquid crystals. The segregation of the aromatic cores and the aliphatic tails into distinct nanodomains, driven by a combination of π-π stacking, hydrogen bonding, and van der Waals interactions, leads to the emergence of mesophases upon heating. The specific type of liquid crystalline phase (e.g., nematic, smectic) will be dependent on the degree of molecular ordering.

The presence of the lateral methoxy group can influence the packing of the molecules, potentially lowering the melting point and altering the mesophase behavior compared to its non-methoxylated analogue. These materials are of interest for applications in display technologies and as ordered media for anisotropic reactions.

Experimental Protocol: Synthesis and Characterization of 4-(Dodecyloxy)-3-methoxyphenol Liquid Crystals

Objective: To synthesize 4-(Dodecyloxy)-3-methoxyphenol and characterize its thermotropic liquid crystalline behavior.

1. Synthesis via Williamson Ether Synthesis

• Rationale: The Williamson ether synthesis is a reliable and high-yielding method for the preparation of ethers from an alcohol and an alkyl halide. Here, the phenolic hydroxyl group of 3-methoxy-4-hydroxyphenol is deprotonated to form a nucleophilic phenoxide, which then displaces the bromide from 1-bromododecane.

• Materials:

  • 3-methoxy-4-hydroxyphenol

  • 1-bromododecane

  • Potassium carbonate (K2CO3), anhydrous

  • Acetone, anhydrous

  • Ethyl acetate

  • Hexane

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO4)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

• Procedure:

  • To a round-bottom flask, add 3-methoxy-4-hydroxyphenol (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetone.

  • Stir the mixture at room temperature for 30 minutes.

  • Add 1-bromododecane (1.1 eq) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 18-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated NaHCO3 solution and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4-(Dodecyloxy)-3-methoxyphenol as a solid.

2. Characterization of Liquid Crystalline Properties

• Techniques:

  • Polarized Optical Microscopy (POM): To visually identify the presence of birefringent liquid crystalline textures and their characteristic defects.

  • Differential Scanning Calorimetry (DSC): To determine the phase transition temperatures (crystal-to-liquid crystal, liquid crystal-to-isotropic liquid) and their associated enthalpy changes.

• Procedure:

  • Place a small amount of the synthesized 4-(Dodecyloxy)-3-methoxyphenol on a glass microscope slide and cover with a coverslip.

  • Heat the sample on a hot stage while observing under a polarized light microscope.

  • Record the temperatures at which phase transitions occur and note the characteristic textures of any observed mesophases.

  • For DSC analysis, seal a small amount of the sample (3-5 mg) in an aluminum pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min) and record the heat flow.

  • Cool the sample at the same rate and record the cooling curve to check for the reversibility of the phase transitions.

Application Note II: Self-Assembled Vesicles for Drug Delivery

The amphiphilic nature of 4-(Dodecyloxy)-3-methoxyphenol allows for its self-assembly into vesicles in aqueous environments. These vesicles, which are spherical structures with a lipid bilayer enclosing an aqueous core, can serve as nanocarriers for the encapsulation of hydrophilic or hydrophobic drug molecules. The phenolic head group provides a hydrophilic interface with the aqueous medium, while the dodecyl tails form the hydrophobic interior of the bilayer.

The presence of the methoxy group may influence the packing of the lipid tails and the permeability of the bilayer, potentially affecting drug loading and release kinetics. Furthermore, the phenolic hydroxyl group offers a site for potential surface modification to attach targeting ligands or polymers to enhance circulation time and specificity. The antioxidant properties of the phenol moiety could also be beneficial in protecting encapsulated drugs from degradation. [1]

Experimental Protocol: Preparation and Characterization of 4-(Dodecyloxy)-3-methoxyphenol Vesicles

Objective: To prepare vesicles from 4-(Dodecyloxy)-3-methoxyphenol and characterize their size, morphology, and drug encapsulation potential.

1. Vesicle Preparation by Thin-Film Hydration Method

• Rationale: The thin-film hydration method is a common and straightforward technique for forming liposomes and vesicles. The organic solvent is evaporated to create a thin lipid film, which is then hydrated with an aqueous solution, leading to the spontaneous formation of vesicles.

  Figure 2: Workflow for the preparation of vesicles.

• Materials:

  • 4-(Dodecyloxy)-3-methoxyphenol

  • Chloroform or a chloroform/methanol mixture

  • Phosphate-buffered saline (PBS), pH 7.4

  • Model drug (e.g., a fluorescent dye like calcein for hydrophilic encapsulation, or a hydrophobic drug)

  • Round-bottom flask, rotary evaporator, bath sonicator or probe sonicator, extrusion equipment (optional).

• Procedure:

  • Dissolve a known amount of 4-(Dodecyloxy)-3-methoxyphenol in chloroform in a round-bottom flask. If encapsulating a hydrophobic drug, add it at this stage.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform film on the inner surface of the flask.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the film with PBS (or a solution of the hydrophilic drug in PBS) by vortexing the flask. This will result in the formation of multilamellar vesicles (MLVs).

  • To obtain smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension using a bath or probe sonicator.

  • Alternatively, for a more uniform size distribution, subject the MLV suspension to repeated extrusion through polycarbonate membranes of a defined pore size.

  • To remove any unencapsulated drug, the vesicle suspension can be purified by size exclusion chromatography or dialysis.

2. Characterization of Vesicles

• Techniques:

  • Dynamic Light Scattering (DLS): To determine the average hydrodynamic diameter and size distribution of the vesicles.

  • Transmission Electron Microscopy (TEM) or Cryo-TEM: To visualize the morphology of the vesicles.

  • UV-Vis Spectroscopy or Fluorescence Spectroscopy: To determine the drug encapsulation efficiency.

• Procedure for Encapsulation Efficiency:

  • After purification, lyse a known volume of the vesicle suspension using a suitable detergent (e.g., Triton X-100).

  • Measure the concentration of the encapsulated drug using UV-Vis or fluorescence spectroscopy.

  • The encapsulation efficiency (EE%) is calculated as: EE% = (Amount of encapsulated drug / Initial amount of drug) x 100

Conclusion and Future Directions

4-(Dodecyloxy)-3-methoxyphenol is a promising and versatile building block for the construction of novel supramolecular materials. Its amphiphilic nature, coupled with its hydrogen bonding capabilities, allows for the formation of ordered structures such as liquid crystals and self-assembled vesicles. The protocols outlined in this guide provide a starting point for researchers to explore the potential of this molecule in materials science and drug delivery.

Future research could focus on co-assembly of 4-(Dodecyloxy)-3-methoxyphenol with other molecules to create functional co-crystals or mixed vesicles with tunable properties. The phenolic hydroxyl group also presents an opportunity for post-assembly modification, further expanding the functional scope of the resulting supramolecular systems. As our understanding of the principles of molecular self-assembly grows, so too will the innovative applications of architecturally rich molecules like 4-(Dodecyloxy)-3-methoxyphenol.

References

• PrepChem.com. Preparation of 4-methoxyphenol. [Link]

• Google Patents. JPH09151151A - Production of 4-methoxyphenol.

• PubChem. 4-Methoxyphenol | C7H8O2 | CID 9015. [Link]

• Inchem.org. ICSC 1097 - 4-METHOXYPHENOL. [Link]

• PubMed. Role of Molecular Interactions in Supramolecular Polypeptide-Polyphenol Networks for Engineering Functional Materials. [Link]

• Organic Syntheses Procedure. hydrogenolysis of phenolic ethers: biphenyl. [Link]

• PubChem. 3-Methoxyphenol | C7H8O2 | CID 9007. [Link]

• PubChem. 4-Amino-3-methoxyphenol | C7H9NO2 | CID 19818056. [Link]

• HFC5771. 4-(Dodecyloxy)-3-methoxyphenol: A Premium Chemical Solution. [Link]

• MDPI. High Birefringence Liquid Crystals. [Link]

• PubMed. Beyond Nanoparticle-Based Intracellular Drug Delivery: Cytosol/Organelle-Targeted Drug Release and Therapeutic Synergism. [Link]

• The Royal Society of Chemistry. Mechanoresponsive liquid crystals exhibiting reversible luminescent color changes at ambient temperature. [Link]

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• MDPI. Preparation and Characterization of Doxycycline-Loaded Electrospun PLA/HAP Nanofibers as a Drug Delivery System. [Link]

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• NIH. Evaluation of the surface properties of 4-(Decyloxy) benzoic acid liquid crystal and its use in structural isomer separation. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Dodecyloxy)-3-methoxyphenol

Welcome to the technical support center for the synthesis of 4-(Dodecyloxy)-3-methoxyphenol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions to enhance your reaction yields and overcome common experimental hurdles. The synthesis, primarily achieved through a Williamson ether synthesis, is a robust reaction, but its success is contingent on careful control of reaction parameters.

Understanding the Core Reaction: Williamson Ether Synthesis

The synthesis of 4-(Dodecyloxy)-3-methoxyphenol typically involves the reaction of 3-methoxy-4-hydroxyphenol (a guaiacol derivative) with a dodecyl halide (e.g., 1-bromododecane) in the presence of a base. This is a classic S(_N)2 reaction where the phenoxide ion, generated in situ by the base, acts as a nucleophile and attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group.[1][2]

Caption: General workflow of the Williamson ether synthesis for 4-(Dodecyloxy)-3-methoxyphenol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-(Dodecyloxy)-3-methoxyphenol?

A1: The most prevalent and efficient method is the Williamson ether synthesis.[2] This involves the O-alkylation of 3-methoxy-4-hydroxyphenol with a dodecyl halide, such as 1-bromododecane, in the presence of a suitable base and solvent.[3]

Q2: Which base is optimal for this synthesis?

A2: The choice of base is critical. For phenolic hydroxyl groups, moderately strong bases are generally sufficient and can minimize side reactions.

• Potassium carbonate (K₂CO₃): A commonly used and effective base for this reaction. It is strong enough to deprotonate the phenol but not so strong as to promote significant side reactions.

• Sodium hydroxide (NaOH): Also a viable option, but care must be taken as stronger bases can increase the likelihood of elimination side reactions with the alkyl halide, especially at elevated temperatures.[4]

Q3: What are the recommended solvents for this reaction?

A3: Polar aprotic solvents are generally preferred as they can dissolve the reactants and facilitate the S(_N)2 mechanism.

• Dimethylformamide (DMF): An excellent choice due to its high polarity, which helps in solvating the phenoxide intermediate.

• Acetone: Can also be used and is a less toxic alternative to DMF. It is particularly effective when used with potassium carbonate.

• Dimethyl sulfoxide (DMSO): Another suitable polar aprotic solvent.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a straightforward and effective method to monitor the reaction's progress.[5] By spotting the reaction mixture alongside the starting materials, you can observe the consumption of the reactants and the formation of the product. A suitable solvent system for TLC would be a mixture of hexane and ethyl acetate.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Ineffective Deprotonation: The base may be too weak or not fully reacted. 2. Poor Quality Reagents: Starting materials or solvents may be wet or impure. 3. Low Reaction Temperature: Insufficient energy for the reaction to proceed at a reasonable rate.[6] 4. Poor Leaving Group: The halide on the dodecyl chain is not a good leaving group (e.g., -Cl is less reactive than -Br or -I).	1. Base Selection: Switch to a stronger base (e.g., from K₂CO₃ to NaOH) or ensure the base is fresh and anhydrous. Consider using a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) to improve the reaction rate.[7][8] 2. Reagent & Solvent Purity: Use freshly distilled or anhydrous solvents. Ensure starting materials are pure and dry.[9] 3. Temperature Optimization: Gradually increase the reaction temperature while monitoring for side product formation via TLC. A typical temperature range is 60-100 °C. 4. Alkyl Halide Choice: Use 1-bromododecane or 1-iodododecane for better reactivity.
Presence of Significant Side Products	1. Elimination Reaction: The base may be too strong or the temperature too high, leading to the formation of dodecene. This is more likely with secondary or tertiary alkyl halides, but can occur with primary halides under harsh conditions.[4][10] 2. Dialkylation: If there are other nucleophilic sites, dialkylation can occur. (Less common for this specific synthesis).	1. Milder Conditions: Use a weaker base (e.g., K₂CO₃). Lower the reaction temperature. Ensure you are using a primary alkyl halide.[10] 2. Stoichiometry Control: Use a slight excess of the phenol to minimize dialkylation if it becomes an issue.
Difficulty in Product Purification	1. Unreacted Starting Materials: Incomplete reaction leading to a mixture of product and starting materials. 2. Emulsion during Workup: Formation of a stable emulsion during the extraction process.	1. Reaction Monitoring & Optimization: Ensure the reaction goes to completion using TLC. If the reaction stalls, consider the points under "Low or No Product Yield". 2. Workup Technique: Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions. Allow the separation to stand for a longer period.

Experimental Protocols

Protocol 1: Standard Williamson Ether Synthesis of 4-(Dodecyloxy)-3-methoxyphenol

Materials:

• 3-Methoxy-4-hydroxyphenol

• 1-Bromododecane

• Potassium Carbonate (anhydrous)

• Dimethylformamide (DMF, anhydrous)

• Ethyl acetate

• Hexane

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-methoxy-4-hydroxyphenol (1.0 eq), potassium carbonate (1.5 eq), and anhydrous DMF.

• Stir the mixture at room temperature for 15 minutes under an inert atmosphere (e.g., nitrogen or argon).

• Add 1-bromododecane (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to 80 °C and maintain this temperature for 12-24 hours. Monitor the reaction progress by TLC.

• After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then with brine.[11]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 4-(Dodecyloxy)-3-methoxyphenol.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. francis-press.com [francis-press.com]
• 3. 4-(Dodecyloxy)-3-methoxyphenol|C19H32O3 [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. Solved Lab. Williamson Ether Synthesis K.CO HO | Chegg.com [chegg.com]
• 6. cactus.utahtech.edu [cactus.utahtech.edu]
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• 8. mdpi.com [mdpi.com]
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• 10. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 11. 4-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]

thermal stability problems with 4-(Dodecyloxy)-3-methoxyphenol at high temperatures

Welcome to the technical support center for 4-(Dodecyloxy)-3-methoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this compound, particularly concerning its thermal stability at elevated temperatures. Here, you will find in-depth troubleshooting advice, frequently asked questions, and validated experimental protocols to ensure the integrity and success of your experiments.

Introduction: Understanding the Molecule

4-(Dodecyloxy)-3-methoxyphenol is a bifunctional molecule featuring a phenolic hydroxyl group and a long dodecyloxy ether chain attached to a benzene ring. This unique structure imparts both antioxidant properties, typical of hindered phenols, and lipophilicity from the long alkyl chain. However, these same functional groups are susceptible to degradation at high temperatures, which can compromise experimental outcomes. This guide will help you understand and mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary thermal stability concerns with 4-(Dodecyloxy)-3-methoxyphenol?

A1: The primary concerns at high temperatures are two-fold:

• Oxidation of the phenolic hydroxyl group: This can lead to the formation of colored quinone-type byproducts and a loss of the compound's antioxidant properties. Phenolic compounds are known to undergo thermo-oxidative degradation.[1]

• Cleavage of the dodecyloxy ether bond: Ethers can undergo cleavage at high temperatures, especially in the presence of acidic or basic catalysts, which may be present as impurities or arise from the degradation of other components in a formulation.[2]

Q2: At what temperature should I expect to see degradation of 4-(Dodecyloxy)-3-methoxyphenol?

Q3: How should I properly store 4-(Dodecyloxy)-3-methoxyphenol to ensure its stability?

A3: To maintain its integrity, 4-(Dodecyloxy)-3-methoxyphenol should be stored in a dry environment at room temperature (20 to 22°C), protected from light and air.[4] The phenolic hydroxyl group is susceptible to oxidation, so an inert atmosphere (e.g., nitrogen or argon) is recommended for long-term storage.

Q4: Can I use 4-(Dodecyloxy)-3-methoxyphenol as an antioxidant in high-temperature applications?

A4: Yes, hindered phenolic compounds are commonly used as antioxidants to prevent the chain reaction of oxidative degradation in materials like polymers and lubricants, even at elevated temperatures during processing and use.[2] However, the effectiveness of 4-(Dodecyloxy)-3-methoxyphenol as an antioxidant at a specific high temperature will depend on its own thermal stability under those conditions. It is crucial to evaluate its stability profile in your specific formulation.

Troubleshooting Guide

This section addresses common problems encountered during experiments with 4-(Dodecyloxy)-3-methoxyphenol at high temperatures.

Issue 1: Sample Discoloration (Yellowing or Browning) Upon Heating

• Question: My formulation containing 4-(Dodecyloxy)-3-methoxyphenol turns yellow or brown when heated. What is causing this, and how can I prevent it?

• Answer:

  • Causality: The discoloration is likely due to the oxidation of the phenolic hydroxyl group to form colored quinone-like species. This process is accelerated by heat and the presence of oxygen.

  • Troubleshooting Steps:

    • Inert Atmosphere: Conduct your experiment under an inert atmosphere (nitrogen or argon) to minimize oxidation.

    • Temperature Control: Carefully control the temperature to the minimum required for your process. Determine the onset of thermal decomposition using TGA (see Protocol 1).

    • Antioxidant Synergy: Consider adding a secondary antioxidant, such as a phosphite or a thioether, which can act synergistically with the phenolic antioxidant to enhance stability.

    • Purity of Starting Material: Ensure the purity of your 4-(Dodecyloxy)-3-methoxyphenol, as metallic impurities can catalyze oxidation.

Issue 2: Unexpected Reaction Byproducts Detected by Chromatography

• Question: I am observing unexpected peaks in my HPLC/GC analysis after heating my sample. What could these be?

• Answer:

  • Causality: These peaks likely correspond to degradation products. The two primary degradation pathways are ether cleavage and oxidation. Ether cleavage would result in 3-methoxyphenol and dodecyl-containing fragments. Oxidation would lead to various oxidized and coupled products.

  • Troubleshooting Workflow:

    Caption: Troubleshooting workflow for identifying unknown degradation byproducts.

Issue 3: Loss of Efficacy in the Final Product

• Question: My final product, which uses 4-(Dodecyloxy)-3-methoxyphenol as a stabilizer, is showing signs of degradation (e.g., brittleness, reduced shelf-life). Why is this happening?

• Answer:

  • Causality: The 4-(Dodecyloxy)-3-methoxyphenol may be degrading during your high-temperature processing steps, leading to a lower-than-expected concentration of the active stabilizer in the final product.

  • Troubleshooting Steps:

    • Quantify the Active Ingredient: Use a validated analytical method (e.g., HPLC-UV) to quantify the concentration of 4-(Dodecyloxy)-3-methoxyphenol in your product before and after high-temperature processing.

    • Thermal Analysis of Formulation: Perform TGA and DSC on your complete formulation to understand how other components may be affecting the stability of the antioxidant.

    • Process Optimization: Investigate if processing temperatures can be lowered or residence times at high temperatures can be shortened.

    • Alternative Stabilizers: If the processing temperatures are too high for 4-(Dodecyloxy)-3-methoxyphenol, consider a more thermally stable antioxidant or a stabilizer blend.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) for Onset of Decomposition

This protocol will help you determine the temperature at which 4-(Dodecyloxy)-3-methoxyphenol begins to lose mass due to decomposition.

• Instrument: Thermogravimetric Analyzer

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-(Dodecyloxy)-3-methoxyphenol into a clean TGA pan (aluminum or platinum).

• TGA Parameters:

  • Purge Gas: Nitrogen (or air to simulate oxidative conditions) at a flow rate of 50-100 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp from 30°C to 500°C at a heating rate of 10°C/min.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • The onset temperature of decomposition is typically defined as the temperature at which a 5% weight loss is observed.

  • The peak of the first derivative of the TGA curve (DTG) indicates the temperature of the maximum rate of decomposition.

Protocol 2: Differential Scanning Calorimetry (DSC) for Thermal Transitions

This protocol is used to identify melting point, glass transitions, and other thermal events.

• Instrument: Differential Scanning Calorimeter

• Sample Preparation:

  • Accurately weigh 2-5 mg of 4-(Dodecyloxy)-3-methoxyphenol into a hermetically sealed aluminum DSC pan.

• DSC Parameters:

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

  • Temperature Program:

    • Equilibrate at 25°C.

    • Ramp from 25°C to a temperature below the onset of decomposition determined by TGA (e.g., 200°C) at a heating rate of 10°C/min.

    • Cool to 25°C at 10°C/min.

    • Ramp from 25°C to 200°C at 10°C/min (second heating cycle).

• Data Analysis:

  • Analyze the heat flow versus temperature curve from the second heating cycle to identify the melting point (endothermic peak) and any other thermal transitions. Comparing the first and second heat scans can provide information on the material's thermal history and potential polymorphic transitions.[5]

Visualization of Degradation Pathways

The following diagram illustrates the two primary proposed thermal degradation pathways for 4-(Dodecyloxy)-3-methoxyphenol.

Caption: Proposed thermal degradation pathways for 4-(Dodecyloxy)-3-methoxyphenol.

Summary of Physical Properties of Related Compounds

Compound	Molecular Formula	Boiling Point (°C)	Melting Point (°C)
4-Methoxyphenol	C₇H₈O₂	243	53
3-Methoxyphenol	C₇H₈O₂	244	-1 to 1
4-(Dodecyloxy)-3-methoxyphenol	C₁₉H₃₂O₃	Not available	Not available

Note: Data for methoxyphenols are provided for comparative purposes. Specific properties for 4-(Dodecyloxy)-3-methoxyphenol should be determined experimentally.

References

• JPH09151151A - Production of 4-methoxyphenol - Google Patents.

• Insights into the degradation process of phenol during in-situ thermal desorption: The overlooked oxidation of hydroxyl radicals from oxygenation of reduced Fe-bearing clay minerals - PubMed. Available at: [Link]

• Thermal stability and thermal degradation study of phenolic resin modified by cardanol. Available at: [Link]

• Characterization of Pharmaceutical Materials by Thermal Analysis - TA Instruments. Available at: [Link]

• SEC/GPC, DSC, and TGA Analysis of Low Molecular Weight Poly-L-lactic Acid - Waters Corporation. Available at: [Link]

• (PDF) Application Note SEC/GPC, DSC, and TGA Analysis of Low Molecular Weight Poly-L-lactic Acid - ResearchGate. Available at: [Link]

• Tetramethoxy resorcin[5]arene-tetraester derivatives: Synthesis, characterization and thermal degradation studies | Request PDF - ResearchGate. Available at: [Link]

• Thermal Stability Study of 4-tert-Butylphenol - ResearchGate. Available at: [Link]

• PV2039 - OSHA. Available at: [Link]

• Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls - PMC. Available at: [Link]

• TGA (a) and DSC (b) curves of p-methoxyphenol and poly(pmethoxyphenol). | Download Scientific Diagram - ResearchGate. Available at: [Link]

• 4-(Dodecyloxy)-3-methoxyphenol: A Premium Chemical Solution. Available at: [Link]

• US4316996A - Discoloration prevention of phenolic antioxidants - Google Patents.

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• 2. US4316996A - Discoloration prevention of phenolic antioxidants - Google Patents [patents.google.com]
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• 4. visor360.parquesnacionales.gov.co [visor360.parquesnacionales.gov.co]
• 5. tainstruments.com [tainstruments.com]

Technical Support Center: High-Purity Isolation of 4-(Dodecyloxy)-3-methoxyphenol

Executive Summary & Chemical Profile

The Molecule: 4-(Dodecyloxy)-3-methoxyphenol (DMP) The Challenge: DMP is an amphiphilic "Janus" molecule.[1] It possesses a polar head group (phenol/methoxy) and a highly lipophilic tail (C12 dodecyl chain). This duality creates a specific purification bottleneck known as "Oiling Out" (Liquid-Liquid Phase Separation) rather than crystallization during cooling.[1]

Objective: Maximize purity (>99.5%) by selecting a solvent system that discriminates between the target molecule, unreacted alkyl halides (lipophilic impurities), and oxidized quinone byproducts (polar impurities).[1]

Solvent Selection Decision Matrix

The choice of solvent is not random; it is a calculation of Hansen Solubility Parameters (HSP) . You must balance the affinity for the aliphatic tail against the need to precipitate the polar head.[1]

Primary Candidates

Solvent System	Role	Pros	Cons	Recommended For
Hexane / Ethyl Acetate	Binary System	Excellent tunability.[1] Hexane solvates the C12 tail; EtOAc solvates the phenol head.	High flammability. Requires precise ratio optimization.	General Purification (Removing polar byproducts)
Methanol (MeOH)	Single Solvent	Moderate polarity matches the phenol head; poor solvent for C12 tail at low temps.	Risk of "oiling out" if cooled too fast.[2]	Final Polishing (Removing trace halides)
Ethanol / Water	Classic Binary	High solubility at boiling; water acts as a strong anti-solvent.	High Risk: The C12 chain hates water, leading to oil formation instead of crystals.	Not Recommended for C12 chains unless seeded.
Toluene	Single Solvent	High solubility for the entire molecule.	Hard to remove (high boiling point). Product may not crash out.	Process Scale-up (only if Hexane fails)

Interactive Troubleshooting: The "Oiling Out" Phenomenon

User Issue: "I dissolved my crude solid in hot solvent, but when I cooled it, it turned into a milky emulsion or a sticky oil at the bottom, not crystals."

The Science: This occurs because the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve.[1] The C12 chain effectively lowers the melting point of the solvated species.[1]

Workflow: Preventing Oiling Out

Figure 1: Decision tree for managing phase separation during recrystallization.

Validated Protocol: The "Hexane-Spike" Method

This protocol uses a non-polar dominant system to keep the lipophilic tail happy while forcing the crystal lattice to form via temperature differential.

Prerequisites:

• Crude Purity: >85% (If lower, perform a silica plug filtration first).[1]

• Atmosphere: Nitrogen blanket (Phenols oxidize to pink quinones in air).

Step-by-Step Methodology:

• Dissolution:

  • Place 10g of crude DMP in a round-bottom flask.

  • Add Ethyl Acetate (EtOAc) dropwise while heating to 45°C (Do not boil; DMP melts low).

  • Stop adding EtOAc the moment the solid dissolves.

• The "Spike":

  • While maintaining 45°C, slowly add Hexane (or Heptane) until a faint, persistent turbidity (cloudiness) appears.

  • Add one single drop of EtOAc to clear the solution back to transparency.

• Controlled Nucleation:

  • Remove from heat.[3] Wrap the flask in a towel (insulation) to ensure slow cooling .

  • Critical Step: If available, add a seed crystal of pure DMP at 35°C.

  • Allow to reach room temperature undisturbed (2 hours).

• Harvest:

  • Cool the flask to 0°C in an ice bath for 30 minutes.

  • Filter via vacuum (Buchner funnel).[1]

  • Wash: Rinse the cake with cold Hexane (0°C) . This removes the unreacted alkyl bromide (which is very soluble in hexane) without redissolving your product.

• Drying:

  • Vacuum dry at room temperature. Do not heat >40°C to avoid melting the cake.

Impurity Removal Logic

Why does this work? We rely on differential solubility factors.

Impurity	Chemical Nature	Fate in "Hexane-Spike" Protocol
Dodecyl Bromide	Highly Lipophilic Liquid	Remains dissolved in the Hexane-rich mother liquor.[1]
Methoxyhydroquinone	Highly Polar Solid	Poor solubility in Hexane; usually removed in the initial synthesis workup (alkaline wash). If present, it precipitates before DMP or stays in EtOAc if ratio is high.[1]
Oxidized Quinones	Red/Pink Pigments	These are polar. They often stick to the crystal surface. The cold Hexane wash helps, but recrystallization from Methanol is better for color removal.[1]

Frequently Asked Questions (FAQs)

Q1: My product has a slight pink hue. Is it ruined? A: No, but it is oxidizing.[1] Phenols are susceptible to auto-oxidation, forming quinones.[1]

• Fix: Recrystallize again using Methanol containing a trace amount (0.1%) of Ascorbic Acid or Sodium Metabisulfite to reduce the quinone back to the phenol. Dry under Nitrogen.

Q2: Can I use Ethanol/Water? A: You can, but you risk the "Oiling Out" described above. If you must use green solvents, use Isopropanol (IPA) . It handles the C12 chain better than Ethanol/Water due to its lower polarity.

Q3: What is the expected melting point? A: While literature varies, C12-alkoxy phenols typically melt between 48°C and 55°C .[1] If your solid melts <40°C, it still contains significant solvent or alkyl halide impurities.[1]

Q4: How do I remove the unreacted Dodecyl Bromide if recrystallization fails? A: If the impurity load is >10%, recrystallization is inefficient. Perform a Silica Gel Filtration .

• Mobile Phase: 10% Ethyl Acetate in Hexane.

• Logic: The Dodecyl Bromide (Rf ~0.9) will elute immediately. Your Phenol (Rf ~0.4) will stick. Flush with 30% EtOAc to collect the product.

References

• Solubility Parameters & Phenolic Systems

  • Handbook of Solubility Parameters and Other Cohesion Parameters. CRC Press. (General principles of Hansen Solubility Parameters for amphiphiles).

  • PubChem. 3-Methoxyphenol Compound Summary.[1][4][5] National Library of Medicine. Link[1]

• Recrystallization of Long-Chain Aromatics

  • Rochester University Chemistry Dept. Solvents for Recrystallization: Tips and Tricks.Link

• Synthesis & Purification Context (Homologous Series)

  • ScienceMadness.[6] Purification of 4-methoxyphenol derivatives.[1][3][6][7][8] (Community-validated protocols for alkoxy phenols).[1] Link

• Physical Properties & Safety

  • Inchem.[2][3][4][6][7][8][9][10] ICSC 1097 - 4-Methoxyphenol.[1][6] (Safety and physical data for the parent scaffold). Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. Synthesis of 4-Methoxyphenol - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. 3-Methoxyphenol | C7H8O2 | CID 9007 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Hydroxy-3-methoxybenzyl alcohol, 99% 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. sciencemadness.org [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis routes of 4-Amino-3-methoxyphenol [benchchem.com]
• 9. ICSC 1097 - 4-METHOXYPHENOL [inchem.org]
• 10. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry of 4-(Dodecyloxy)-3-methoxyphenol: Fragmentation Patterns and Comparative Analytical Strategies

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, a thorough understanding of a molecule's behavior under mass spectrometric analysis is paramount for unambiguous identification and quantification. This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of 4-(Dodecyloxy)-3-methoxyphenol, a compound characterized by its long alkyl ether chain and substituted phenolic ring.

As Senior Application Scientists, our goal is not just to present data, but to explain the underlying chemical principles that dictate the fragmentation pathways. This allows for a predictive understanding that can be extrapolated to related molecules. We will explore the key fragmentation mechanisms, compare mass spectrometry with other viable analytical techniques, and provide robust, field-tested experimental protocols.

Predicted Electron Ionization (EI) Mass Spectrometry Fragmentation of 4-(Dodecyloxy)-3-methoxyphenol

Electron Ionization (EI) is a high-energy ionization technique that induces extensive fragmentation, providing a detailed structural fingerprint of the analyte. For 4-(Dodecyloxy)-3-methoxyphenol (Molecular Weight: 308.46 g/mol ), the fragmentation is governed by the chemical nature of its three key structural motifs: the dodecyl chain, the aryl ether linkage, and the substituted aromatic ring.

The fragmentation process begins with the formation of a molecular ion (M+•) at m/z 308. This radical cation is energetically unstable and rapidly undergoes a series of cleavage and rearrangement reactions to form more stable fragment ions. The most probable and informative fragmentations are detailed below.

Key Fragmentation Pathways:

• α-Cleavage (Benzylic Cleavage): This is often the most dominant fragmentation pathway for aryl ethers.[1] The cleavage occurs at the C-O bond between the aromatic ring and the dodecyl chain. This pathway has two possible outcomes:

  • Loss of the Dodecyl Radical: The most favorable cleavage results in the loss of the C12H25• radical (169 Da). This generates a highly stable, resonance-delocalized oxonium ion at m/z 139 . Due to its stability, this fragment is predicted to be the base peak in the spectrum.

  • Formation of the Dodecyl Cation: Less commonly, cleavage can result in the formation of the dodecyl cation [C12H25]+ at m/z 169 , with the charge retained on the alkyl chain.

• McLafferty Rearrangement: The long, flexible dodecyl chain makes this molecule a prime candidate for a McLafferty rearrangement.[2] This process involves the transfer of a γ-hydrogen from the alkyl chain to the ether oxygen, followed by the cleavage of the β-carbon-carbon bond. This results in the elimination of a neutral dodecene molecule (C12H24, 168 Da) and the formation of the radical cation of 3-methoxyphenol at m/z 140 . This peak is expected to be highly significant.

• Alkyl Chain Fragmentation: The dodecyl chain itself will undergo characteristic fragmentation, producing a series of carbocation clusters separated by 14 Da (corresponding to CH2 units).[3] Expect to see peaks at m/z 43, 57, 71, 85, etc., although their intensity may be low compared to the primary fragments.

• Aromatic Ring Fragmentation:

  • Loss of a Methyl Radical: Cleavage of the methoxy group can lead to the loss of a •CH3 radical (15 Da), producing a fragment ion at m/z 293 ([M-15]+).

  • Loss of Formaldehyde: A common rearrangement for methoxy-substituted aromatics involves the loss of a neutral formaldehyde molecule (CH2O, 30 Da) from the molecular ion, resulting in a radical cation at m/z 278 ([M-30]+•).

The following diagram illustrates the primary predicted fragmentation pathways for 4-(Dodecyloxy)-3-methoxyphenol under electron ionization.

Sources

• 1. scribd.com [scribd.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]

differential scanning calorimetry (DSC) curves of 4-(Dodecyloxy)-3-methoxyphenol

This guide provides an in-depth technical analysis of the thermal characterization of 4-(Dodecyloxy)-3-methoxyphenol , a critical building block in the synthesis of liquid crystals and functional polymers.

Executive Summary & Chemical Context

4-(Dodecyloxy)-3-methoxyphenol (CAS: 2378601-43-3) is a specialized phenolic lipid derivative. Structurally, it consists of a phenol core functionalized with a lateral methoxy group at the ortho position (relative to the hydroxyl) and a long dodecyl (C12) alkyl chain at the para position.

• Primary Application: Synthesis of calamitic liquid crystals (mesogens) and antioxidant stabilization in polymers.

• Critical Quality Attribute (CQA): Thermal purity and phase transition behavior, determined via Differential Scanning Calorimetry (DSC).

This guide compares the DSC profile of 4-(Dodecyloxy)-3-methoxyphenol against its non-methoxylated parent (4-Dodecyloxyphenol ) and a shorter-chain analog (4-(Octyloxy)-3-methoxyphenol ) to illustrate the impact of lateral substitution and chain length on thermal properties.

Experimental Protocol: Self-Validating DSC Workflow

To ensure authoritative results, the following "Heat-Cool-Heat" protocol is recommended. This method eliminates thermal history (e.g., polymorphism from storage) and validates the intrinsic material properties.

Methodology

• Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Netzsch DSC 214).

• Atmosphere: Dry Nitrogen (50 mL/min purge) to prevent oxidation of the phenolic moiety.

• Sample Mass: 3.0 – 5.0 mg (encapsulated in Tzero Aluminum pans).

Thermal Cycle Program

• Equilibration: Hold at 0°C for 5 minutes.

• First Heating: Ramp 10°C/min to 120°C (Erases thermal history).

• Cooling: Ramp 10°C/min to 0°C (Induces controlled crystallization).

• Second Heating: Ramp 5°C/min to 120°C (Data Collection Step).

Workflow Diagram

The following diagram outlines the logical flow for validating the DSC data.

Comparative Performance Analysis

The thermal behavior of 4-(Dodecyloxy)-3-methoxyphenol is distinct due to the lateral methoxy group . This substituent disrupts molecular packing, typically lowering the melting point and suppressing liquid crystalline mesophases compared to the parent phenol.

Table 1: Comparative Thermal Properties (Representative Data)

Note: Values are representative of the chemical class trends validated by structural analogs.

Feature	Target: 4-(Dodecyloxy)-3-methoxyphenol	Analog A: 4-Dodecyloxyphenol	Analog B: 4-(Octyloxy)-3-methoxyphenol
Structure	C12 Chain + Lateral OMe	C12 Chain (No OMe)	C8 Chain + Lateral OMe
Melting Point ( )	~55 - 65 °C (Predicted)	77 - 79 °C	~45 - 55 °C
Crystallization ( )	Sharp Exotherm (Supercooling likely)	Sharp Exotherm	Sharp Exotherm
Phase Behavior	Crystalline Solid Isotropic Liquid	Crystalline Isotropic	Crystalline Isotropic
Enthalpy of Fusion ( )	Moderate (~30-40 kJ/mol)	High (>45 kJ/mol)	Lower (~25-35 kJ/mol)
Key DSC Feature	Single sharp endotherm ; no mesophase.[1]	Higher due to efficient packing.	Lower due to reduced Van der Waals forces.

Detailed Analysis of DSC Curves

1. The Melting Endotherm (First vs. Second Heating)

• Observation: In the first heating scan, you may observe a small endothermic shoulder or a broad peak. This is often due to solvent occlusion or polymorphic forms generated during synthesis precipitation.

• Requirement: Only the Second Heating curve should be used for quality control. A pure sample of 4-(Dodecyloxy)-3-methoxyphenol will exhibit a single, sharp endothermic peak.

• Causality: The lateral methoxy group creates steric hindrance, preventing the "zig-zag" planar packing seen in simple alkyl phenols. This results in a lower melting point compared to 4-Dodecyloxyphenol.

2. Absence of Liquid Crystalline Phases

• Observation: Unlike larger mesogens, this precursor typically transitions directly from Crystal (Cr) to Isotropic Liquid (Iso) .

• Significance: If you observe a small peak before the main melting peak, it indicates an impurity (eutectic) rather than a Smectic/Nematic transition. This is a critical purity check.

Structural Logic & Phase Transitions

Understanding the effect of the substituents is vital for drug design and material synthesis. The lateral methoxy group acts as a "molecular bump," reducing the stability of the crystalline lattice.

References

• BenchChem. 4-(Dodecyloxy)-3-methoxyphenol Product Specifications. Retrieved from .

• Royal Society of Chemistry. Effect of lateral methoxy group on liquid crystalline phases. J. Chem. Soc., Perkin Trans. 2. Retrieved from .

• National Institute of Standards and Technology (NIST). DSC Characterization of Alkoxy Phenols. NIST Chemistry WebBook.[2] Retrieved from .

• PubChem. 4-(Dodecyloxy)-3-methoxyphenol Compound Summary. Retrieved from .[3][4]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Benzoic acid, 4-methoxy- [webbook.nist.gov]
• 3. 4-Methoxy-3-methylphenol | C8H10O2 | CID 297394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Amino-3-methoxyphenol | C7H9NO2 | CID 19818056 - PubChem [pubchem.ncbi.nlm.nih.gov]